![molecular formula C9H9ClN2 B6165934 5-(chloromethyl)-6-methylimidazo[1,2-a]pyridine CAS No. 2703779-99-9](/img/no-structure.png)
5-(chloromethyl)-6-methylimidazo[1,2-a]pyridine
Overview
Description
5-(Chloromethyl)-6-methylimidazo[1,2-a]pyridine (CMPI) is a synthetic compound belonging to the imidazopyridine family that has been widely studied for its potential use in scientific research. CMPI has been found to possess a variety of biochemical and physiological effects and has been used in a range of laboratory experiments.
Scientific Research Applications
5-(chloromethyl)-6-methylimidazo[1,2-a]pyridine has been used in a range of scientific research applications. It has been used as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. 5-(chloromethyl)-6-methylimidazo[1,2-a]pyridine has also been used to study the effects of oxidative stress in cells and the development of cancer. It has also been used to study the effects of DNA damage and repair.
Mechanism of Action
5-(chloromethyl)-6-methylimidazo[1,2-a]pyridine is believed to act as an inhibitor of cytochrome P450 enzymes. The exact mechanism of action is not yet fully understood, but it is thought to inhibit the activity of the enzymes by binding to their active sites. This prevents the enzymes from catalyzing the reactions necessary for the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
5-(chloromethyl)-6-methylimidazo[1,2-a]pyridine has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of cytochrome P450 enzymes, which can lead to reduced metabolism of drugs and other compounds. It has also been found to induce oxidative stress in cells, which can lead to DNA damage and mutations. It has also been found to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
5-(chloromethyl)-6-methylimidazo[1,2-a]pyridine has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize and purify, which makes it suitable for use in experiments. It is also highly soluble in aqueous solutions, which makes it easy to use in experiments. However, 5-(chloromethyl)-6-methylimidazo[1,2-a]pyridine can be toxic to cells and organisms, so caution should be taken when using it in experiments.
Future Directions
There are a number of potential future directions for the use of 5-(chloromethyl)-6-methylimidazo[1,2-a]pyridine in scientific research. One potential direction is to further study its mechanism of action and its biochemical and physiological effects. Another potential direction is to explore its potential therapeutic applications, such as in the treatment of cancer or other diseases. Additionally, further research could be conducted to explore its potential use as a biomarker for disease diagnosis. Finally, further research could be conducted to explore its potential use as a drug delivery system.
Synthesis Methods
5-(chloromethyl)-6-methylimidazo[1,2-a]pyridine is synthesized by a two-step reaction involving the reaction of 5-chloromethyl-2-methylpyridine with 2-chloro-5-methylimidazole in an aqueous solution. The reaction is conducted at a temperature of 80 °C for 2 hours. The 5-(chloromethyl)-6-methylimidazo[1,2-a]pyridine is then isolated and purified using a combination of column chromatography and recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-(chloromethyl)-6-methylimidazo[1,2-a]pyridine can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2-methylpyridine", "paraformaldehyde", "hydrochloric acid", "sodium hydroxide", "potassium carbonate", "methyl iodide", "copper(I) iodide", "triethylamine" ], "Reaction": [ "Step 1: Condensation of 2-methylpyridine and paraformaldehyde in the presence of hydrochloric acid to form 2-methyl-6-hydroxymethylpyridine.", "Step 2: Conversion of 2-methyl-6-hydroxymethylpyridine to 5-(chloromethyl)-2-methylpyridine via reaction with hydrochloric acid and thionyl chloride.", "Step 3: Cyclization of 5-(chloromethyl)-2-methylpyridine with potassium carbonate in the presence of copper(I) iodide to form 5-(chloromethyl)pyrido[2,3-b]pyrazine.", "Step 4: Methylation of 5-(chloromethyl)pyrido[2,3-b]pyrazine with methyl iodide and triethylamine to yield 5-(chloromethyl)-6-methylimidazo[1,2-a]pyridine." ] } | |
CAS RN |
2703779-99-9 |
Molecular Formula |
C9H9ClN2 |
Molecular Weight |
180.6 |
Purity |
95 |
Origin of Product |
United States |
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